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Compound of Interest

Compound Name: LC3-mHTT-IN-AN1

Cat. No.: B2557119 Get Quote

Technical Support Center: LC3-mHTT-IN-AN1
Powder
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the quality control, handling, and troubleshooting of

experiments involving LC3-mHTT-IN-AN1 powder.

Frequently Asked Questions (FAQs)
Q1: What is LC3-mHTT-IN-AN1 and what is its mechanism of action?

A1: LC3-mHTT-IN-AN1 is a linker molecule that induces the degradation of mutant huntingtin

(mHTT) protein, the protein responsible for Huntington's disease.[1][2][3][4][5] It functions by

simultaneously binding to both the mHTT protein and the autophagosome protein LC3B

(Microtubule-associated protein 1 light chain 3β). This linkage targets the mHTT protein to the

autophagosome for degradation in a cellular process known as autophagy. Notably, this

compound allele-selectively lowers mHTT levels without affecting the wild-type huntingtin

protein.

Q2: What are the recommended storage conditions for LC3-mHTT-IN-AN1 powder and its

stock solutions?
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A2: Proper storage is crucial to maintain the stability and activity of the compound. For the solid

powder, long-term storage at -20°C is recommended, which should ensure stability for at least

three to four years. Stock solutions in DMSO can be stored at -80°C for 6 months to a year, or

for shorter periods (1 month) at -20°C. To prevent degradation from repeated freeze-thaw

cycles, it is advisable to aliquot stock solutions into smaller, single-use volumes.

Q3: What is the purity of commercially available LC3-mHTT-IN-AN1 powder?

A3: Commercially available LC3-mHTT-IN-AN1 is typically supplied with a purity of ≥95%.

Some suppliers may offer higher purity grades, such as 99.85%. It is important to note that the

powder is often a mixture of cis and trans isomers. Always refer to the batch-specific Certificate

of Analysis (CoA) for precise purity information.

Quality Control Data
Table 1: Physicochemical Properties of LC3-mHTT-IN-AN1

Property Value Source

Formal Name

5-bromo-3-[(3-bromo-4,5-

dihydroxyphenyl)methylene]-1,

3-dihydro-2H-indol-2-one

CAS Number 486443-73-6

Molecular Formula C₁₅H₉Br₂NO₃

Formula Weight 411.0 g/mol

Appearance A solid

Purity
≥95% (mixture of cis and trans

isomers)

λmax 260, 372 nm

Table 2: Solubility of LC3-mHTT-IN-AN1
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Solvent Solubility Source

DMF 30 mg/mL

DMSO 30 - 120 mg/mL

DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL

Water Insoluble

Ethanol Insoluble
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Issue Potential Cause Recommended Action

Powder appears discolored or

clumped

Improper storage, moisture

absorption.

Do not use. Contact the

supplier for a replacement.

Ensure the vial is tightly sealed

and stored at the

recommended -20°C.

Difficulty dissolving the powder

in DMSO

Low-quality or wet DMSO.

Insufficient mixing.

Use fresh, anhydrous, high-

purity DMSO. Sonication may

be used to aid dissolution.

Ensure the solution is vortexed

thoroughly.

Precipitation observed in stock

solution after thawing

Exceeded solubility limit.

Freeze-thaw cycles.

Gently warm the solution to

37°C and vortex to redissolve.

Aliquot the stock solution to

minimize freeze-thaw cycles.

Inconsistent experimental

results

Compound degradation.

Inaccurate concentration.

Prepare fresh stock solutions

from the powder. Verify the

concentration of your stock

solution using UV-Vis

spectrophotometry based on

its λmax. Ensure proper

storage of aliquots at -80°C.

No reduction in mHTT levels in

cell-based assays

Insufficient concentration or

incubation time. Cell line not

responsive.

Optimize the concentration

(e.g., 10-300 nM) and

incubation time (e.g., 48

hours). Ensure the cell model

expresses mHTT. Use

appropriate positive and

negative controls.

Experimental Protocols
1. Protocol for Preparing a 10 mM Stock Solution in DMSO
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Objective: To prepare a concentrated stock solution of LC3-mHTT-IN-AN1 for use in cell-

based assays.

Materials:

LC3-mHTT-IN-AN1 powder (Formula Weight: 411.0 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Allow the vial of LC3-mHTT-IN-AN1 powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Weigh out a precise amount of the powder (e.g., 1 mg) using an analytical balance.

Calculate the volume of DMSO required to achieve a 10 mM concentration. For 1 mg of

powder:

Volume (L) = (Mass (g) / Formula Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = ((0.001 g / 411.0 g/mol ) / 0.010 mol/L) * 1,000,000 = 243.3 µL

Add the calculated volume of DMSO to the vial containing the powder.

Vortex thoroughly until the powder is completely dissolved. Gentle warming to 37°C or

brief sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use sterile tubes to avoid repeated freeze-

thaw cycles.

Store the aliquots at -80°C.

2. Protocol for Quality Control by UV-Vis Spectrophotometry
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Objective: To confirm the identity and approximate concentration of a prepared stock

solution.

Materials:

LC3-mHTT-IN-AN1 stock solution in DMSO

Appropriate solvent for dilution (e.g., DMSO or PBS)

UV-transparent cuvettes

UV-Vis spectrophotometer

Procedure:

Prepare a diluted sample of the LC3-mHTT-IN-AN1 stock solution in a suitable solvent to

an expected absorbance range of 0.1 - 1.0 AU.

Use the same solvent as a blank to zero the spectrophotometer.

Scan the sample across the UV-Vis spectrum (e.g., 200-500 nm).

Verify the presence of absorbance maxima at approximately 260 nm and 372 nm, which

are characteristic of the compound.

The absorbance at a specific wavelength can be used to estimate the concentration if a

molar extinction coefficient is known or has been determined.

Visualizations
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Caption: Mechanism of LC3-mHTT-IN-AN1-mediated mHTT degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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